Cas no 66180-54-9 (5-(2-methylpropyl)amino-1,3,4-thiadiazole-2-thiol)

• Product Name: 5-(2-methylpropyl)amino-1,3,4-thiadiazole-2-thiol
• CAS No: 66180-54-9
• MF: C₆H₁₁N₃S₂
• MW: 189.301637887955
• MDL: MFCD07366419
• CID: 3108616
• PubChem ID: 7131156
• Update Time: 2025-10-31

5-(2-methylpropyl)amino-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(isobutylamino)-1,3,4-thiadiazole-2-thiol
• EN300-14838
• 5-[(2-methylpropyl)amino]-1,3,4-thiadiazole-2-thiol
• 66180-54-9
• AKOS009031250
• 5-(2-methylpropylamino)-3H-1,3,4-thiadiazole-2-thione
• 1,3,4-Thiadiazole-2(3H)-thione, 5-[(2-methylpropyl)amino]-
• 889-276-9
• MFCD07366419
• Z104520994
• SCHEMBL10984822
• RCA18054
• 5-((2-Methylpropyl)amino)-1,3,4-thiadiazole-2-thiol
• HMS1753I10
• CS-0234852
• G31690
• 5-(2-methylpropyl)amino-1,3,4-thiadiazole-2-thiol

• MDL： MFCD07366419
• Inchi： 1S/C6H11N3S2/c1-4(2)3-7-5-8-9-6(10)11-5/h4H,3H2,1-2H3,(H,7,8)(H,9,10)
• InChI Key： PNMTZZAQALWEPL-UHFFFAOYSA-N
• SMILES： S1C(NN=C1NCC(C)C)=S

Computed Properties

• Exact Mass: 189.03943971Da
• Monoisotopic Mass: 189.03943971Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 93.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles Aminothiadiazoles

Additional information on 5-(2-methylpropyl)amino-1,3,4-thiadiazole-2-thiol

Recent Advances in the Study of 5-(2-methylpropyl)amino-1,3,4-thiadiazole-2-thiol (CAS: 66180-54-9): A Comprehensive Research Brief

The compound 5-(2-methylpropyl)amino-1,3,4-thiadiazole-2-thiol (CAS: 66180-54-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 5-(2-methylpropyl)amino-1,3,4-thiadiazole-2-thiol as a scaffold for designing novel bioactive molecules. Its thiadiazole core, coupled with the thiol and amino functional groups, provides a robust platform for chemical modifications, enabling the development of derivatives with enhanced pharmacological properties. Researchers have explored its role as a precursor for synthesizing compounds with antimicrobial, anticancer, and anti-inflammatory activities.

One of the most promising areas of research involves the compound's potential as an inhibitor of key enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-(2-methylpropyl)amino-1,3,4-thiadiazole-2-thiol exhibit potent inhibitory effects against bacterial enzymes such as dihydropteroate synthase (DHPS), a target for sulfonamide antibiotics. This finding opens new avenues for developing next-generation antimicrobial agents to combat drug-resistant pathogens.

In addition to its antimicrobial potential, recent investigations have explored the compound's anticancer properties. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that certain derivatives of 5-(2-methylpropyl)amino-1,3,4-thiadiazole-2-thiol showed selective cytotoxicity against cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies revealed that these compounds induce apoptosis via the mitochondrial pathway, suggesting their potential as chemotherapeutic agents.

The synthesis and optimization of 5-(2-methylpropyl)amino-1,3,4-thiadiazole-2-thiol derivatives have also been a focal point of recent research. Advanced computational methods, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, have been employed to predict the binding affinities and optimize the pharmacokinetic profiles of these compounds. These approaches have significantly accelerated the discovery of lead candidates with improved efficacy and safety profiles.

Despite these advancements, challenges remain in the clinical translation of 5-(2-methylpropyl)amino-1,3,4-thiadiazole-2-thiol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and bring these promising compounds to the market.

In conclusion, 5-(2-methylpropyl)amino-1,3,4-thiadiazole-2-thiol (CAS: 66180-54-9) represents a promising scaffold for drug discovery, with demonstrated potential in antimicrobial and anticancer applications. Continued research into its derivatives and mechanisms of action will be crucial for unlocking its full therapeutic potential and addressing unmet medical needs.